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For Researchers, Scientists, and Drug Development Professionals

Introduction

Malvin, an anthocyanin responsible for the mauve color of mallow flowers, exhibits
halochromic properties, meaning its color is dependent on the pH of its environment. This
characteristic makes it a promising natural alternative to synthetic pH indicators for acid-base
titrations. This application note provides detailed protocols for the preparation and use of
malvin as a pH indicator in titration experiments, along with data on its color changes across a
range of pH values. The use of natural indicators like malvin can be a cost-effective and
environmentally friendly approach in analytical chemistry.

Principle

Anthocyanins, including malvin, are weak acids that exist in different structural forms in
agueous solutions at different pH levels. The equilibrium between these forms results in distinct
color changes. In acidic solutions, the flavylium cation form predominates, which is typically red
or pink. As the pH increases, the molecule undergoes deprotonation and hydration, leading to
the formation of quinoidal bases (blue or violet) and chalcones (colorless or yellowish). This
distinct color transition across a specific pH range allows for the visual determination of the
equivalence point in an acid-base titration.

Data Presentation
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The color of a malvin indicator solution changes with the pH of the medium. The following table

summarizes the observed colors at different pH ranges.

pH Range Color of Malvin Indicator
<3 Red to Pink

3-4 Mauve

4-6 Violet to Blue

6-7 Bluish-Green

>7 Greenish-Yellow to Yellow

Experimental Protocols

Preparation of Malvin Indicator Solution

This protocol describes the extraction of malvin from a natural source, such as the petals of

mallow flowers (Malva sylvestris).

Materials:

Fresh or dried mallow flower petals

o Methanol or Ethanol (95%)

e Mortar and pestle

» Beakers

o Filter paper and funnel

o Storage bottle (amber glass recommended)

Procedure:

» Weigh approximately 5-10 grams of fresh or dried mallow flower petals.
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e Place the petals in a mortar and grind them with a pestle to break down the plant tissue.

» Transfer the ground petals to a beaker and add 50-100 mL of methanol or ethanol.

« Stir the mixture for 10-15 minutes to allow the solvent to extract the anthocyanin pigments.
« Filter the mixture through filter paper to remove the solid plant material.

» Collect the filtrate, which is the malvin indicator solution.

» Store the indicator solution in a labeled, airtight amber glass bottle and keep it in a cool, dark
place.

Acid-Base Titration Using Malvin Indicator

This protocol outlines the use of the prepared malvin indicator for the titration of a strong acid
(e.g., HCI) with a strong base (e.g., NaOH).

Materials:

o Standardized solution of a strong base (e.g., 0.1 M NaOH)

e Solution of a strong acid with unknown concentration (e.g., HCI)
e Malvin indicator solution

e Burette

e Pipette

o Erlenmeyer flask

o White tile or paper

Procedure:

» Rinse the burette with the standardized NaOH solution and then fill it, ensuring no air
bubbles are present in the tip. Record the initial burette reading.
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e Pipette a known volume (e.g., 25.0 mL) of the HCI solution into an Erlenmeyer flask.

e Add 2-3 drops of the malvin indicator solution to the HCI in the flask. The solution should
turn a pinkish-red color.

» Place the Erlenmeyer flask on a white tile under the burette to easily observe the color
change.

e Slowly add the NaOH solution from the burette to the HCI solution while constantly swirling
the flask.

» Continue adding the NaOH drop by drop as the endpoint is approached. The endpoint is
reached when the solution exhibits a distinct and persistent color change from violet to blue.

» Record the final burette reading.
o Repeat the titration at least two more times to ensure concordant results.
o Calculate the concentration of the acid using the titration data.

Visualizations

The following diagrams illustrate the key processes described in this application note.

Titration Process

Stan: Prepare Acid Sample Add Malvin Indicator Titrate with Base Observe Endpoint (Violet to Blue) Record Volume Calculate Concemration

Indicator Preparation

Start: Obtain Mallow Flowers Grind Petals Extract with Solvent * g Store Indicator

Click to download full resolution via product page

Caption: Experimental workflow for preparing malvin indicator and performing titration.
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Caption: Color transition of malvin indicator with increasing pH.

Conclusion

Malvin extracted from natural sources serves as an effective and readily available pH indicator
for acid-base titrations. Its distinct color changes provide a clear indication of the titration's
endpoint. The protocols outlined in this application note offer a reliable method for the
preparation and application of malvin indicator in a laboratory setting, promoting the use of
sustainable and eco-friendly analytical techniques. For titrations involving weak acids or weak
bases, it is recommended to first determine the equivalence point potentiometrically to ensure
the suitability of malvin's color change range.
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 To cite this document: BenchChem. [Application Note: Malvin as a pH Indicator in Titration
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212287#malvin-as-a-ph-indicator-in-titration-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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